Dotma
Dotma
N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium (DOTMA) is a cationic lipid. It has been used as a component in liposomes that can be used to encapsulate siRNA, microRNAs, and oligonucleotides and for gene transfection in vitro.
Brand Name:
Vulcanchem
CAS No.:
104162-48-3
VCID:
VC20856979
InChI:
InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
SMILES:
CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-]
Molecular Formula:
C42H84ClNO2
Molecular Weight:
670.6 g/mol
Dotma
CAS No.: 104162-48-3
Cat. No.: VC20856979
Molecular Formula: C42H84ClNO2
Molecular Weight: 670.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium (DOTMA) is a cationic lipid. It has been used as a component in liposomes that can be used to encapsulate siRNA, microRNAs, and oligonucleotides and for gene transfection in vitro. |
|---|---|
| CAS No. | 104162-48-3 |
| Molecular Formula | C42H84ClNO2 |
| Molecular Weight | 670.6 g/mol |
| IUPAC Name | 2,3-bis[(Z)-octadec-9-enoxy]propyl-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-; |
| Standard InChI Key | LDGWQMRUWMSZIU-LQDDAWAPSA-M |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCC/C=C\CCCCCCCC.[Cl-] |
| SMILES | CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-] |
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